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Compound of Interest

Compound Name:
methyl 2-ethyl-2-hydroxy-3-

oxobutanoate

CAS No.: 95034-68-7

Cat. No.: B6252000 Get Quote

Executive Summary & Immediate Action
Methyl 2-ethyl-2-hydroxy-3-oxobutanoate (CAS: 95034-68-7) is a functionalized

-keto ester used primarily as a chiral building block in organic synthesis and metabolic pathway
research (isoleucine biosynthesis).[1]

Critical Disposal Directive:

Primary Stream: Non-Halogenated Organic Solvent Waste.

Disposal Method: High-temperature incineration.

Prohibition: Do NOT dispose of via sanitary sewer (sink) or trash.

Immediate Hazard: Combustible liquid; causes skin/eye irritation (H315, H319).[2]

Technical Profile & Hazard Analysis
To ensure safety, one must understand the chemical behavior driving these protocols. This

compound is not merely a "solvent"; it is a reactive intermediate.

Chemical Characteristics
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Property Data / Description Operational Implication

Structure
-keto ester with

-hydroxy group

Susceptible to hydrolysis and

decarboxylation under

acidic/basic conditions.[3]

Flash Point
~64°C (Predicted based on

ethyl analog)

Combustible. Treat as Class

IIIA Combustible Liquid or

D001 Ignitable Waste.

Reactivity
Incompatible with strong

oxidizers/bases

Segregate from nitric acid,

perchlorates, and concentrated

caustic solutions.

Toxicity Irritant (Skin/Eye/Respiratory)
Standard PPE (Nitrile gloves,

safety goggles) is mandatory.

The "Why" Behind the Protocol
As a

-keto ester, this compound possesses a reactive methylene group (though substituted here)
and an ester linkage.

Instability: In aqueous environments with non-neutral pH, it can hydrolyze to the

corresponding

-keto acid, which spontaneously decarboxylates. This gas evolution (

) can pressurize sealed waste containers if mixed indiscriminately with acids/bases.

Incineration Requirement: Because it contains only Carbon, Hydrogen, and Oxygen, high-

BTU incineration is the most efficient disposal method, converting it cleanly to

and

without generating acid gases (like HCl from halogenated waste).

Step-by-Step Disposal Protocols
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Scenario A: Pure Chemical (Expired or Surplus)
Use this protocol for original vendor bottles or aliquots >50 mL.

Identification: Confirm the identity via label or refractive index if the label is degraded.

Container Selection: Use an approved HDPE or Glass waste container. Avoid metal cans if

the integrity of the inner lining is unknown, as free acids from hydrolysis can corrode metal.

Labeling:

Mark as "Non-Halogenated Organic Waste."

List components: "Methyl 2-ethyl-2-hydroxy-3-oxobutanoate (100%)."

Add Hazard Warning: "Combustible, Irritant."[4]

Storage: Store in a Flammable Safety Cabinet until pickup. Cap tightly to prevent vapor

accumulation.[5]

Scenario B: Reaction Mixtures (Organic Solvents)
Use this protocol when the compound is dissolved in solvents like Ethyl Acetate, Methanol, or

DCM.

Segregation (Critical):

If dissolved in Non-Halogenated Solvents (e.g., MeOH, EtOAc): Dispose in the Non-

Halogenated waste stream.

If dissolved in Halogenated Solvents (e.g., DCM, Chloroform): Dispose in the Halogenated

waste stream. Note: The halogenated solvent dictates the disposal path due to the

requirement for scrubbers during incineration.

pH Check: If the reaction involved quenching (acid/base), verify the waste mixture is roughly

neutral (pH 5–9) before capping to prevent long-term off-gassing or polymerization.

Scenario C: Spill Cleanup (<500 mL)
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Evacuate & Ventilate: Remove ignition sources.

PPE: Goggles, Lab Coat, Nitrile Gloves (Double gloving recommended).

Absorb: Use Vermiculite, dry sand, or a commercial organic spill pad.

Expert Tip: Do not use paper towels for large pools; the high surface area can increase

evaporation rates of the irritant vapors.

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.

Label: "Debris contaminated with Combustible Organic Ester."

Waste Stream Decision Logic (Visualization)
The following diagram illustrates the decision-making process for segregating this specific

chemical waste.
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Waste: Methyl 2-ethyl-2-hydroxy-3-oxobutanoate

Physical State / Matrix?

Pure Liquid / Surplus

Original Bottle

Reaction Mixture / Solution

Dissolved

Spill Debris

Absorbed

Stream A: Non-Halogenated Organic
(High BTU Incineration)

Solvent Type?

Solid Hazardous Waste
(Bagged/Jarred)

Non-Halogenated Solvent
(MeOH, EtOAc, Acetone)

Halogenated Solvent
(DCM, Chloroform)

Stream B: Halogenated Organic
(Incineration w/ Scrubber)

If no halogens present

Click to download full resolution via product page

Figure 1: Decision tree for segregating Methyl 2-ethyl-2-hydroxy-3-oxobutanoate waste

streams based on solvent matrix.
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Regulatory & Compliance Data
When filling out waste tags or manifesting, use the following data. While specific federal waste

codes (U-list/P-list) are not assigned to this specific CAS, the physical properties dictate the

classification.

Regulatory Body Classification Code/Note

EPA (RCRA) Ignitable Waste

D001 (If Flash Point <60°C).

Even if FP is >60°C, most EHS

protocols default to D001 for

organic esters to ensure

incineration.

DOT (Transport) Combustible Liquid

NA1993 (Combustible liquid,

n.o.s.) or UN3272 (Esters,

n.o.s.) depending on specific

mixture flashpoint.

GHS Labeling Warning
H227 (Combustible), H315

(Skin Irrit.), H319 (Eye Irrit.)

Self-Validating Safety Check
Before sealing the waste container, ask:

Is the pH neutral? (Prevents pressure buildup from hydrolysis).

Is it segregated from oxidizers? (Prevents exothermic reaction).

Is the container compatible? (HDPE or Glass; no corroded metal).

References
BenchChem.Methyl 2-ethyl-2-hydroxy-3-oxobutanoate Product Description & Properties.

Retrieved from

Thermo Fisher Scientific.Safety Data Sheet: Ethyl 3-hydroxybutyrate (Analogous Ester

Safety Data). Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b6252000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6252000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


US Environmental Protection Agency (EPA).40 CFR Part 261 Subpart D - Lists of Hazardous

Wastes (D001 Ignitability). Retrieved from

Sigma-Aldrich.Safety Data Sheet: Ethyl 2-methyl-3-oxobutanoate (Structural Analog).

Retrieved from

ChemTalk.Ester Disposal Guidelines for Laboratories. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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